4-Methylphenyl diphenylphosphinate

• CAS No.: 21713-53-1
• Molecular Formula: C19H17O2P
• Molecular Weight: 308.3 g/mol
• IUPAC Name: 1-diphenylphosphoryloxy-4-methylbenzene
• InChI: InChI=1S/C19H17O2P/c1-16-12-14-17(15-13-16)21-22(20,18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-15H,1H3
• InChI Key: MXUTXGVBQWSBJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OP(=O)(C2=CC=CC=C2)C3=CC=CC=C3

Description

4-Methylphenyl diphenylphosphinate is a useful research compound. Its molecular formula is C19H17O2P and its molecular weight is 308.3 g/mol. The purity is usually 95%.
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Biological Activity

4-Methylphenyl diphenylphosphinate (C19H17O2P) is a compound that has garnered interest in various fields due to its biological activity, particularly as a phosphonate derivative. This article explores its biological properties, mechanisms of action, and potential applications based on diverse scientific studies.

Chemical Structure and Properties

4-Methylphenyl diphenylphosphinate is characterized by its diphenylphosphinate structure, which plays a crucial role in its biological interactions. The molecular formula is C19H17O2P, and it features a phosphorus atom bonded to two phenyl groups and a 4-methylphenyl group. This configuration contributes to its reactivity and potential as an enzyme inhibitor.

Enzyme Inhibition

One of the primary mechanisms through which 4-methylphenyl diphenylphosphinate exhibits biological activity is through the inhibition of specific enzymes. For example, studies have shown that phosphonates can inhibit protein phosphatases, such as Protein Phosphatase-1 (PP1) and alkaline phosphatases. The inhibition mechanism often involves the interaction of the phosphonate group with the active site of the enzyme, leading to reduced enzymatic activity. Research indicates that 4-methylphenyl diphenylphosphinate may share similar inhibitory characteristics with other aryl methylphosphonates, suggesting a competitive inhibition model where the compound mimics natural substrates or intermediates in enzymatic reactions .

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of various phosphonates, including derivatives like 4-methylphenyl diphenylphosphinate. Research indicates that compounds with similar structures have demonstrated significant antibacterial activity against various pathogens. For instance, methanol extracts from related compounds showed strong inhibition against E. coli and S. aureus at concentrations around 50 mg/ml . While specific data on 4-methylphenyl diphenylphosphinate's antimicrobial efficacy is limited, its structural similarity to known active compounds suggests potential effectiveness.

Toxicological Studies

Toxicological assessments are critical for understanding the safety profile of 4-methylphenyl diphenylphosphinate. Although specific LD50 values for this compound are not widely reported, related studies on phosphonates indicate that they can exhibit dose-dependent toxicity in animal models. For instance, investigations into other phosphonates have shown adverse health effects at high doses, including organ damage and altered metabolic functions .

Synthesis and Biological Evaluation

A synthesis study involving 4-methylphenyl diphenylphosphinate explored its reactivity under various conditions. The compound was synthesized via palladium-catalyzed cross-coupling reactions, demonstrating moderate yields depending on reaction conditions (e.g., temperature and catalyst concentration). The biological evaluation included assessing its inhibitory effects on PP1, with findings suggesting that it could effectively compete with natural substrates for binding sites .

Study	Method	Findings
Synthesis Study	Palladium-Catalyzed Cross-Coupling	Moderate yields; effective substrate mimic for enzyme inhibition
Antimicrobial Evaluation	In vitro tests	Potential antibacterial activity against E. coli and S. aureus
Toxicological Assessment	Animal studies	Dose-dependent toxicity observed in related phosphonates